Cas no 2229298-87-5 (O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethyl)hydroxylamine)

• Product Name: O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethyl)hydroxylamine
• CAS No: 2229298-87-5
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 6031151
• PubChem ID: 165610796
• Update Time: 2025-07-16

O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethyl)hydroxylamine
• 2229298-87-5
• O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine
• EN300-1757272

• Inchi： 1S/C8H11N3OS/c1-6-7(2-4-12-9)11-3-5-13-8(11)10-6/h3,5H,2,4,9H2,1H3
• InChI Key： MMUPGUGDHPJVLW-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CCON

Computed Properties

• Exact Mass: 197.06228316g/mol
• Monoisotopic Mass: 197.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Additional information on O-(2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethyl)hydroxylamine

Recent Advances in the Study of O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine (CAS: 2229298-87-5)

The compound O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine (CAS: 2229298-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery and development.

Recent studies have highlighted the role of O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine as a versatile building block in the synthesis of novel heterocyclic compounds. Its imidazo[2,1-b][1,3]thiazole core, combined with the hydroxylamine functional group, offers a unique scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in cancer and inflammatory diseases.

One of the most promising aspects of this compound is its potential as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary in vitro studies have demonstrated that derivatives of O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine exhibit potent inhibitory activity against HDAC isoforms, with improved selectivity profiles compared to existing inhibitors. These findings suggest that this compound could serve as a lead structure for the development of next-generation epigenetic therapies.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine. Novel methodologies involving catalytic C-H activation and tandem cyclization reactions have been reported, enabling more efficient and scalable production of this compound. These advances are expected to facilitate further pharmacological evaluations and structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research efforts are focused on modifying the chemical structure of O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine to enhance its drug-like properties while retaining its biological activity.

In conclusion, O-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethyl)hydroxylamine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of oncology and epigenetics. Continued research into its mechanism of action and therapeutic potential is warranted to fully exploit its capabilities in addressing unmet medical needs.